molecular formula C18H22O2 B1179779 Trafermin CAS No. 131094-16-1

Trafermin

Cat. No.: B1179779
CAS No.: 131094-16-1
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Description

Trafermin, also known as recombinant human basic fibroblast growth factor 2 (rhFGF-2), is a therapeutic protein that stimulates angiogenesis, cell proliferation, and tissue regeneration . It is approved for clinical use in conditions such as chronic ulcers (e.g., diabetic foot ulcers), periodontal regeneration, and pressure sores . This compound functions by binding to FGF receptors (FGFRs) on fibroblasts, endothelial cells, and keratinocytes, activating downstream signaling pathways that enhance collagen synthesis, extracellular matrix formation, and wound re-epithelialization .

Clinical trials have demonstrated its efficacy in diverse applications:

  • Periodontal regeneration: Phase III trials showed this compound significantly improved bone fill (37.1% vs. 21.6% with placebo) and alveolar bone growth (1.93 mm vs. 1.36 mm with enamel matrix derivative, EMD) .
  • Stroke: A phase II/III trial reported a non-significant trend toward functional recovery at the 5 mg dose (OR 1.2, p = 0.48) but noted hypotension and leukocytosis as side effects .
  • Stem cell culture: this compound maintains pluripotency in human embryonic stem cells (hESCs) under xenogeneic-free conditions, supporting its role in regenerative medicine .

Properties

CAS No.

131094-16-1

Molecular Formula

C18H22O2

Synonyms

Trafermin

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

Trafermin is produced using recombinant DNA technology. The gene encoding human basic fibroblast growth factor is inserted into a bacterial or yeast expression system, which then produces the protein. The protein is subsequently purified through a series of chromatographic techniques to ensure its purity and activity .

Industrial Production Methods

In industrial settings, large-scale fermentation processes are employed to produce this compound. The recombinant bacteria or yeast are cultured in bioreactors under controlled conditions to maximize protein yield. After fermentation, the cells are lysed to release the protein, which is then purified using techniques such as ion exchange chromatography, affinity chromatography, and size exclusion chromatography .

Comparison with Similar Compounds

Enamel Matrix Derivative (EMD)

EMD, derived from porcine tooth germs, is a gold-standard treatment for periodontal regeneration. It mimics enamel proteins to stimulate periodontal ligament cell differentiation and cementum formation .

Parameter Trafermin (rhFGF-2) EMD
Mechanism Activates FGFRs to promote angiogenesis and osteoblast proliferation Induces cell differentiation via enamel matrix proteins
Bone Fill (Phase III) 37.1% (95% CI: 32.8–41.5) 21.6% (placebo) / 1.36 mm (vs. This compound)
Clinical Attachment Level Non-significant improvement vs. placebo Comparable to this compound in subanalyses
Safety No safety concerns in periodontal trials Local inflammation reported
Administration Single application during surgery Requires precise placement

Key Findings :

  • This compound outperformed EMD in bone regeneration (1.93 mm vs. 1.36 mm alveolar bone growth, p < 0.001) .
Other Growth Factors (e.g., PDGF, FGF21 Analogs)
  • Pegozafermin (FGF21 analog) : Targets metabolic disorders (e.g., hypertriglyceridemia) rather than tissue repair .
  • Platelet-derived growth factor (PDGF) : Used in diabetic ulcers but requires repeated applications, unlike this compound’s single-dose regimen .

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